N-(2-furylmethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
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Overview
Description
The compound “N-(2-furylmethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide” is a complex organic molecule. It contains a furylmethyl group (a furan ring with a methyl group), a methoxy group (an oxygen atom bonded to a methyl group), a 2H-chromene group (a bicyclic compound consisting of a benzene ring fused to a heterocyclic pyran ring), and a carboxamide group (a carbonyl group attached to an amide group) .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the chromene and furylmethyl groups suggests a bicyclic structure, with additional functional groups attached to this core .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The carboxamide group might be involved in condensation reactions, the methoxy group could undergo substitution reactions, and the furan ring might participate in electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. These could include its solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Crystal Structure Analysis
- Research by Reis et al. (2013) focuses on the crystal structures of chromene carboxamide derivatives, revealing details about their molecular conformation and supramolecular structure. These insights are vital for understanding the chemical and physical properties of these compounds.
Synthetic Chemistry and Intermediates
- The work of Fattahi et al. (2018) demonstrates the synthesis of new tricyclic products from N-alkyl-2-imino-2H-chromene-3-carboxamides, contributing to the field of organic synthesis and providing potential routes for developing novel compounds.
- Proença and Costa (2008) present a simple and eco-friendly synthesis method for 2-imino and 2-oxo-2H-chromene-3-carboxamides, highlighting advancements in green chemistry.
Pharmacological Evaluation
- Azab et al. (2017) evaluated the antimicrobial activities of new chromeno[3,4‐c]pyrrole‐3,4‐dione-based N‐heterocycles, contributing to the search for new antimicrobial agents.
- Saeedi et al. (2017) synthesized chromenones linked to a 1,2,3-triazole ring system and evaluated their anti-ChE activity, indicating potential applications in Alzheimer's disease research.
Molecular Probing and Detection
- Singh et al. (2008) developed a novel DNA-binding, coumarin-based, fluorescent hydroxyl radical indicator, showcasing the use of chromene derivatives in molecular detection.
Biological Activity
- Ukhov et al. (2021) synthesized N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides and assessed their antimicrobial activity, adding to the understanding of the biological activity of these compounds.
Fluorescent Chemosensors
- Bekhradnia et al. (2016) report on the synthesis of nitro-3-carboxamide coumarin derivatives as fluorescent chemosensors, demonstrating the potential of chromene derivatives in analytical chemistry.
Mechanism of Action
properties
IUPAC Name |
N-(furan-2-ylmethyl)-8-methoxy-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO5/c1-20-13-6-2-4-10-8-12(16(19)22-14(10)13)15(18)17-9-11-5-3-7-21-11/h2-8H,9H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWBMYSIVOZSWMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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